1-(azetidin-2-yl)but-3-en-1-ol hydrochloride
Overview
Description
“1-(azetidin-2-yl)but-3-en-1-ol hydrochloride” is a chemical compound with the CAS Number: 2613386-66-4 . It has a molecular weight of 163.65 .
Molecular Structure Analysis
The InChI code for “1-(azetidin-2-yl)but-3-en-1-ol hydrochloride” is 1S/C7H13NO.ClH/c1-2-3-7 (9)6-4-5-8-6;/h2,6-9H,1,3-5H2;1H . This indicates the molecular structure of the compound.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(azetidin-2-yl)but-3-en-1-ol hydrochloride involves the reaction of 2-azetidinone with crotonaldehyde followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "2-azetidinone", "crotonaldehyde", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-azetidinone (1.0 g) in ethanol (10 mL) and add crotonaldehyde (1.2 g) to the solution. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride (0.5 g) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding hydrochloric acid (1 M) dropwise until the pH reaches 2-3.", "Step 4: Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in ethanol (10 mL) and add hydrochloric acid (1 M) dropwise until the pH reaches 2-3.", "Step 7: Concentrate the solution under reduced pressure to obtain the hydrochloride salt of 1-(azetidin-2-yl)but-3-en-1-ol." ] } | |
CAS RN |
2613386-66-4 |
Product Name |
1-(azetidin-2-yl)but-3-en-1-ol hydrochloride |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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